Cas no 1600314-94-0 (4-ethoxy-4-(iodomethyl)oxane)

• Product Name: 4-ethoxy-4-(iodomethyl)oxane
• CAS No: 1600314-94-0
• MF: C₈H₁₅IO₂
• MW: 270.107975244522
• CID: 5906836
• PubChem ID: 114771914
• Update Time: 2025-06-12

4-ethoxy-4-(iodomethyl)oxane Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 4-ethoxytetrahydro-4-(iodomethyl)-
• 4-ethoxy-4-(iodomethyl)oxane
• EN300-1132923
• 1600314-94-0

• Inchi： 1S/C8H15IO2/c1-2-11-8(7-9)3-5-10-6-4-8/h2-7H2,1H3
• InChI Key： PPIDHZBIEHQJKV-UHFFFAOYSA-N
• SMILES： C1OCCC(OCC)(CI)C1

Computed Properties

• Exact Mass: 270.01168g/mol
• Monoisotopic Mass: 270.01168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 271.2±25.0 °C(Predicted)

Additional information on 4-ethoxy-4-(iodomethyl)oxane

Exploring 4-ethoxy-4-(iodomethyl)oxane (CAS No. 1600314-94-0): Properties, Applications, and Innovations

In the realm of organic chemistry, 4-ethoxy-4-(iodomethyl)oxane (CAS No. 1600314-94-0) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its oxane ring substituted with an ethoxy group and an iodomethyl moiety, serves as a valuable intermediate in synthetic chemistry. Researchers and industries alike are increasingly exploring its potential in pharmaceuticals, agrochemicals, and material science, aligning with the growing demand for high-performance chemical building blocks.

The molecular structure of 4-ethoxy-4-(iodomethyl)oxane combines the stability of a cyclic ether with the reactivity of an alkyl iodide, making it a pivotal component in nucleophilic substitution reactions. Its CAS No. 1600314-94-0 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in modern synthetic workflows. Recent trends highlight its utility in green chemistry initiatives, where minimizing waste and optimizing atom economy are paramount. This aligns with the broader industry shift toward sustainable synthetic routes.

One of the most discussed applications of 4-ethoxy-4-(iodomethyl)oxane is its role in pharmaceutical intermediates. With the rise of targeted drug delivery and small-molecule therapeutics, this compound's ability to introduce functional groups into complex molecules is highly valued. For instance, its iodomethyl group can facilitate C-C bond formation via cross-coupling reactions, a technique widely used in API synthesis. These attributes make it a recurring topic in forums discussing cutting-edge synthetic methodologies.

Beyond pharmaceuticals, 4-ethoxy-4-(iodomethyl)oxane has found niche applications in material science. Its incorporation into polymer matrices can enhance properties like thermal stability and solubility, addressing challenges in advanced material design. Searches for functionalized oxanes and iodo-containing monomers often lead to this compound, underscoring its interdisciplinary appeal. Additionally, its stability under various conditions makes it a candidate for high-throughput screening in catalyst development.

From an analytical perspective, the characterization of CAS No. 1600314-94-0 involves techniques such as NMR spectroscopy and mass spectrometry, which confirm its purity and structural integrity. Quality control protocols for this compound are stringent, given its role in precision synthesis. Laboratories prioritizing reproducible results and scalable processes frequently reference its spectral data, available in major chemical databases.

Innovations surrounding 4-ethoxy-4-(iodomethyl)oxane also intersect with computational chemistry. Molecular modeling studies predict its reactivity patterns, aiding in the design of novel derivatives. This synergy between experimental and theoretical approaches resonates with the broader scientific community's focus on data-driven chemical discovery. As AI-assisted synthesis planning gains traction, compounds like this serve as test cases for algorithm validation.

In summary, 4-ethoxy-4-(iodomethyl)oxane (CAS No. 1600314-94-0) exemplifies the convergence of structural ingenuity and practical utility. Its applications span drug development, material engineering, and sustainable chemistry, making it a staple in contemporary research. For those exploring heterocyclic compounds or iodo-functionalized intermediates, this molecule offers a compelling case study in innovation and adaptability.